Cas no 28691-48-7 (6-methoxy-1,2-benzoxazole-3-carboxylic acid)

• Product Name: 6-methoxy-1,2-benzoxazole-3-carboxylic acid
• CAS No: 28691-48-7
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD09027538
• CID: 1435672
• PubChem ID: 55253688
• Update Time: 2025-04-20

6-methoxy-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxybenzo[d]isoxazole-3-carboxylic Acid
• 6-methoxy-3-azabicyclooctan-2-one
• AGN-PC-00KYGD
• 6-Methoxy-3-carboxybenzisoxazol
• ACMC-20lc47
• 6-methoxy-benzo[d]isoxazole-3-carboxylic acid
• CTK3A8642
• 3-Azabicyclo[4.2.0]octan-2-one, 6-methoxy-
• 6-methoxy-3-azabicyclo<4.2.0>octan-2-one
• 6-methoxy-1,2-benzoxazole-3-carboxylic acid
• SB36387
• CS-0328129
• DB-067965
• A919078
• AKOS006288593
• J-518854
• AS-30984
• 6-Methoxybenzo[d]isoxazole-3-carboxylicacid
• 28691-48-7
• MFCD09027538

• MDL： MFCD09027538
• Inchi： 1S/C9H7NO4/c1-13-5-2-3-6-7(4-5)14-10-8(6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： CFAGLVIVPXRGPT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56000
• LogP: 1.53460

6-methoxy-1,2-benzoxazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338